Cas no 2679836-40-7 (rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid)

• Product Name: rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid
• CAS No: 2679836-40-7
• MF: C₉H₉F₆NO₃
• MW: 293.163083791733
• CID: 5630431
• PubChem ID: 165924180
• Update Time: 2025-11-01

rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288783
• rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid
• 2679836-40-7

• Inchi： 1S/C9H9F6NO3/c10-8(11,12)4-1-2-5(6(17)18)16(3-4)7(19)9(13,14)15/h4-5H,1-3H2,(H,17,18)/t4-,5-/m0/s1
• InChI Key： BSSYOYJVNGAQBQ-WHFBIAKZSA-N
• SMILES： FC([C@@H]1CN(C(C(F)(F)F)=O)[C@H](C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 293.04866212g/mol
• Monoisotopic Mass: 293.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid

Introduction to rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2679836-40-7)

Rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2679836-40-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoroacetyl group and a trifluoromethyl substituent, which contribute to its distinct chemical and biological properties. The compound's racemic nature implies the presence of both enantiomers, making it an interesting subject for studies on chirality and enantioselectivity.

The chemical structure of rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid consists of a piperidine ring with specific functional groups attached. The trifluoroacetyl group at the 1-position and the trifluoromethyl group at the 5-position are key features that influence the compound's reactivity and stability. These fluorinated groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design and development.

Recent studies have explored the potential applications of rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid in various therapeutic areas. One notable area of research is its use as a building block in the synthesis of novel pharmaceuticals. The compound's structural complexity and functional versatility make it an attractive candidate for developing drugs with improved pharmacokinetic properties and enhanced biological activity.

In the context of medicinal chemistry, the compound has been investigated for its potential as a prodrug. Prodrugs are biologically inactive derivatives that are converted into their active forms through metabolic processes in the body. The trifluoroacetyl group in rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid can be designed to undergo hydrolysis or enzymatic cleavage, releasing the active drug moiety at the desired site of action. This approach can improve drug delivery and reduce side effects associated with conventional drug formulations.

Beyond its potential as a prodrug, rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds with anti-inflammatory activity can be valuable in treating conditions such as arthritis, asthma, and inflammatory bowel disease. Preliminary studies have shown that this compound exhibits moderate anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade.

The synthesis of rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions to introduce the trifluoroacetyl and trifluoromethyl groups onto the piperidine ring. Advanced techniques such as chiral chromatography can be employed to separate the enantiomers if desired.

In addition to its therapeutic potential, rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid has been used as a reference compound in analytical chemistry. Its well-defined structure and stable properties make it suitable for use as a standard in chromatographic methods such as HPLC (High-Performance Liquid Chromatography) and GC (Gas Chromatography). These methods are essential for quality control and purity assessment in pharmaceutical manufacturing processes.

The safety profile of rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity and pharmacokinetic properties to ensure that it meets safety standards before advancing to clinical trials. These studies typically involve in vitro assays using cell lines and in vivo experiments using animal models to assess parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity.

Clinical trials are a critical phase in drug development that involves testing new compounds in human subjects to evaluate their efficacy and safety. While specific clinical data on rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid may not yet be available due to its relatively recent discovery and synthesis, ongoing research is expected to provide valuable insights into its therapeutic potential.

In conclusion, rac-(2R,5R)-1-(2,2,2-trifluoroacetyl)-5-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2679836-40-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing novel drugs with improved properties. Ongoing research continues to explore its potential as a prodrug candidate and anti-inflammatory agent, contributing to advancements in drug design and therapy.